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Compound of Interest

Compound Name: VU0155041 sodium

Cat. No.: B15618952

This guide provides essential safety, handling, and disposal protocols for VU0155041 sodium,
tailored for researchers, scientists, and drug development professionals. The information is
designed to ensure safe laboratory practices and build confidence in chemical handling
procedures.

Product Information and Hazard Identification

VU0155041 sodium is a potent and selective positive allosteric modulator (PAM) of the
metabotropic glutamate receptor 4 (mGIuR4).[1][2] It is primarily used in research, particularly
in studies related to Parkinson's disease.[1][2]

According to the Safety Data Sheet (SDS), VU0155041 sodium is not classified as a
hazardous substance under the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals.[3] However, it is crucial to follow standard laboratory safety practices to
minimize any potential risks.

Physical and Chemical Properties:
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Property Value
(1R,2S)-rel-2-[[(3,5-

Synonym dichlorophenyl)amino]carbonyl]-
cyclohexanecarboxylic acid, monosodium salt[3]

CAS Number 1259372-69-4[3][4]

Molecular Formula C14H14CI2NNaOs[4]

Molecular Weight 338.16 g/mol [4]

Appearance Solid powder

Solubility Soluble to 25 mM in water[4]

Storage Desiccate at room temperature[4]

Personal Protective Equipment (PPE)

While VU0155041 sodium is not classified as hazardous, appropriate PPE should be worn to

minimize exposure and ensure personal safety during handling.
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Specifications and
PPE Category Item )
Recommendations

Nitrile gloves are
recommended for handling the
solid and its solutions.[5] Nitrile
provides good resistance

Hand Protection Gloves against weak acids and many
organic solvents.[6][7][8]
Always inspect gloves for any
signs of degradation or

punctures before use.

ANSI-approved safety glasses
_ with side shields or chemical
Eye Protection Safety Glasses/Goggles
splash goggles should be

worn.[2][5]

A standard laboratory coat
Skin and Body Protection Lab Coat should be worn to protect

against accidental spills.

Under normal handling
conditions in a well-ventilated
area, respiratory protection is
) ) ] not required.[3] If handling

Respiratory Protection Not Required - ]
large quantities or if dust
generation is a concern, work
should be conducted in a fume

hood.

Operational Plans: Step-by-Step Handling
Procedures

Adherence to the following procedural steps will ensure the safe handling of VU0155041
sodium in a laboratory setting.

3.1. Weighing the Solid Compound:
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Preparation: Ensure the analytical balance is clean, calibrated, and located in an area free
from drafts.[9][10]

Don PPE: Wear a lab coat, safety glasses, and nitrile gloves.

Tare the Weighing Vessel: Place a clean weighing boat or paper on the balance and tare the
weight.

Transfer the Compound: Carefully transfer the desired amount of VU0155041 sodium
powder onto the weighing vessel using a clean spatula. Avoid creating dust. If handling
larger quantities where dust is unavoidable, perform this step inside a chemical fume hood or
a ventilated balance enclosure.[11]

Clean-Up: After weighing, clean the balance and surrounding area of any residual powder
using a soft brush.[9][10]

3.2. Preparing an Aqueous Solution:
Select Glassware: Use appropriate volumetric glassware for the desired concentration.

Dissolution: Add the weighed VU0155041 sodium to the glassware containing the
appropriate volume of water.

Mixing: Mix the solution by swirling or using a magnetic stirrer until the solid is fully dissolved.
VU0155041 sodium is soluble up to 25 mM in water.[4]

Labeling: Clearly label the container with the chemical name, concentration, date, and your
initials.

Disposal Plan

As a non-hazardous chemical, VU0155041 sodium can be disposed of following standard
laboratory procedures for non-hazardous waste.

4.1. Solid Waste Disposal:

o Uncontaminated Solid: Small amounts of unused, uncontaminated VU0155041 sodium
powder should be collected in a labeled, sealed container and disposed of as non-hazardous
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solid chemical waste.[4]

o Contaminated Materials: Iltems such as used weighing boats, contaminated paper towels,
and gloves should be placed in a designated solid waste container for non-hazardous
materials.

4.2. Liquid Waste Disposal:

e Aqueous Solutions: Dilute aqueous solutions of VU0155041 sodium can typically be
disposed of down the drain with copious amounts of water, provided the concentration is low
and local regulations permit this.[3][4] It is advisable to consult your institution's specific
guidelines for the disposal of non-hazardous chemical solutions.

o Empty Containers: Rinse the original container with a suitable solvent (e.g., water) three
times. The rinsate can be disposed of down the drain. Deface the label on the empty
container before placing it in the regular trash or recycling.[3]

Emergency Procedures

In the event of accidental exposure or a spill, follow these first-aid and clean-up measures.
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Incident Procedure

Although not known to be a skin irritant, wash
Skin Contact the affected area thoroughly with soap and

water.[3]

Immediately flush the eyes with copious
Eye Contact amounts of water for at least 15 minutes,
holding the eyelids open.[3]

) Move to fresh air. If breathing becomes difficult,
Inhalation ] ]
seek medical attention.[3]

) Rinse mouth with water. Do not induce vomiting.
Ingestion . Lo
Seek medical advice if you feel unwell.[3]

Wear appropriate PPE. For a small powder spill,
gently sweep it up, avoiding dust generation,
and place it in a sealed container for disposal.
Small Spill Clean the area with a wet cloth. For a small
liquid spill, absorb it with an inert material (e.g.,
paper towels, vermiculite) and place itin a

sealed container for disposal.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling VU0155041 sodium, from
preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15618952?utm_src=pdf-body-img
https://www.benchchem.com/product/b15618952?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e 1. allanchem.com [allanchem.com]
e 2. Video: Proper Use of Personal Protective Equipment PPE [jove.com]
o 3. sfasu.edu [sfasu.edu]

e 4. Non-Hazardous Wastes - Recycling - Treatment | Environmental Health and Safety |
Oregon State University [ehs.oregonstate.edu]

e 5. blog.idrenvironmental.com [blog.idrenvironmental.com]
e 6. gloves.com [gloves.com]

e 7. aibonsafety.com [aibonsafety.com]

e 8. soscleanroom.com [soscleanroom.com]

e 9. extranet.who.int [extranet.who.int]

e 10. utsc.utoronto.ca [utsc.utoronto.ca]

e 11. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment,
Health and Safety [ehs.cornell.edu]
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VU0155041 Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-vu0155041-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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